![molecular formula C11H17N3OS B1341530 2-Amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 893758-48-0](/img/structure/B1341530.png)
2-Amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
Description
Scientific Research Applications
Microtubule Polymerization Inhibition
The compound has been identified as a potential inhibitor of microtubule polymerization, which is a crucial process in cell division. This application could be significant in cancer research, where controlling cell proliferation is a key objective .
Antibacterial Activity
Research suggests that derivatives of this compound may exhibit antibacterial properties. This could be particularly useful in the development of new antibiotics, especially given the increasing concern over antibiotic resistance .
Pharmaceutical Testing
The compound is available for purchase for pharmaceutical testing, indicating its relevance in drug development and pharmacological studies. It could serve as a reference standard for ensuring accurate results in pharmaceutical assays .
Chemical Intermediate
This compound may serve as an intermediate in the synthesis of other chemicals. For example, it could be used in the production of Clopidogrel and Prasugrel, which are antiplatelet drugs used to prevent blood clots .
Molecular Structure Studies
The structure of this compound makes it interesting for molecular studies, particularly in understanding how its configuration affects its biological activity and interactions with other molecules .
Research on Fused Thiophenes
Given its molecular skeleton, this compound is relevant in the study of fused thiophenes, which are important in various synthetic inhibitors used in research .
Electron Acceptance Properties
There is interest in the electron acceptance properties of this compound, which could have implications in fields such as organic electronics or photovoltaics where electron transfer is crucial .
Proteomics Research
This compound can also be used in proteomics research, which involves the study of proteomes and their functions. It could be used to investigate protein interactions and dynamics within cells .
MDPI - Synthesis and Biological Evaluation Springer - Antibacterial Activity ChemSpider - Structure and Properties Santa Cruz Biotechnology - Proteomics Research Biosynth - Pharmaceutical Testing ChemicalBook - Chemical Properties
properties
IUPAC Name |
2-amino-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3OS/c1-2-4-14-5-3-7-8(6-14)16-11(13)9(7)10(12)15/h2-6,13H2,1H3,(H2,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUEVEUXXTNLXSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2=C(C1)SC(=C2C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20588597 |
Source
|
| Record name | 2-Amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20588597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide | |
CAS RN |
893758-48-0 |
Source
|
| Record name | 2-Amino-6-propyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20588597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-6-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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